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Compound of Interest

Compound Name: 3,5-Dimethyl-4-nitro-1H-pyrazole

Cat. No.: B082218

For Researchers, Scientists, and Drug Development Professionals

The pyrazole scaffold is a cornerstone in medicinal chemistry, recognized for its versatile
pharmacological activities. This guide provides a comparative analysis of pyrazole derivatives
as inhibitors of key enzyme families, including cyclooxygenases (COX), carbonic anhydrases
(CAs), and protein kinases. The information is supported by experimental data to facilitate
objective comparisons and aid in the development of novel therapeutic agents.

Cyclooxygenase (COX) Inhibition

Pyrazole derivatives are well-established as anti-inflammatory agents, primarily through their
inhibition of COX enzymes, which are crucial mediators of inflammation.[1] Selective inhibition
of COX-2 over COX-1 is a key objective in drug design to minimize gastrointestinal side effects.

[1]

Comparative Inhibitory Activity against COX-1 and COX-
2

The following table summarizes the in vitro inhibitory activity (IC50) of selected pyrazole
derivatives against COX-1 and COX-2 enzymes. A lower IC50 value indicates greater potency.
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Selectivity
Compound/De  Target IC50 (pM) vs. IC50 (UM) vs.
o Index (COX-
rivative Enzyme(s) COX-1 COX-2
1/COX-2)
Celecoxib COX-2 15 0.045 327
Phenylbutazone COX-1/COX-2 4.2 2.3 1.8
SC-558 COX-2 10 0.06 167
Benzothiophen-
2-yl pyrazole COX-1/COX-2/5-
S 5.40 0.01 344.56
carboxylic acid LOX
derivative 149
Pyrazole
o COX-1/COX-2 9.835 4.597 2.14
derivative 4c
Pyrazole
COX-1/COX-2 4.909 3.289 1.49

derivative 5b

Data compiled from multiple sources.[1][2][3][4]

Inflammatory Pathway and COX Inhibition

The diagram below illustrates the role of COX enzymes in the arachidonic acid pathway,
leading to the production of pro-inflammatory prostaglandins, and the point of intervention for
COX-inhibiting pyrazole derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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